Cas no 1319734-00-3 (7-methoxy-5H-Pyrido[3,2-b]indole)

7-methoxy-5H-Pyrido[3,2-b]indole structure
1319734-00-3 structure
Product Name:7-methoxy-5H-Pyrido[3,2-b]indole
CAS No:1319734-00-3
MF:C12H10N2O
MW:198.22060251236
CID:1104658
PubChem ID:91665970
Update Time:2025-04-20

7-methoxy-5H-Pyrido[3,2-b]indole Chemical and Physical Properties

Names and Identifiers

    • 7-methoxy-5H-Pyrido[3,2-b]indole
    • 1319734-00-3
    • Inchi: 1S/C12H10N2O/c1-15-8-4-5-9-11(7-8)14-10-3-2-6-13-12(9)10/h2-7,14H,1H3
    • InChI Key: HDLUSVMXPOAFRQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2C3=C(C=CC=N3)NC=2C=1

Computed Properties

  • Exact Mass: 198.079312947g/mol
  • Monoisotopic Mass: 198.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.9Ų
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